Cas no 4776-26-5 (3H-Purine,6-methoxy-3-methyl-8-phenyl-)

• Product Name: 3H-Purine,6-methoxy-3-methyl-8-phenyl-
• CAS No: 4776-26-5
• MF: C₁₀H₁₂F₃N₃S
• MW: 263.282590866089
• CID: 334539
• PubChem ID: 2731352
• Update Time: 2025-04-19

3H-Purine,6-methoxy-3-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Purine,6-methoxy-3-methyl-8-phenyl-
• 1-(dimethylamino)-3-[3-(trifluoromethyl)phenyl]thiourea
• hydrazinecarbothioamide, 2,2-dimethyl-N-[3-(trifluoromethyl)phenyl]-
• N1-[3-(trifluoromethyl)phenyl]-2,2-dimethylhydrazine-1-carbothioamide
• OJYFWMRPMRXROS-UHFFFAOYSA-N
• CCG-253065
• SMR000460491
• AKOS005396267
• 4776-26-5
• 2,2-dimethyl-N-[3-(trifluoromethyl)phenyl]hydrazinecarbothioamide
• DTXSID70369691
• CHEMBL1563288
• MLS000861707
• HMS2807L06
• HMS1667H19

• Inchi： 1S/C10H12F3N3S/c1-16(2)15-9(17)14-8-5-3-4-7(6-8)10(11,12)13/h3-6H,1-2H3,(H2,14,15,17)
• InChI Key： OJYFWMRPMRXROS-UHFFFAOYSA-N
• SMILES： S=C(NN(C)C)NC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 263.07056
• Monoisotopic Mass: 263.07040306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 27.3